molecular formula C22H24N4O3S B2587615 N-(4-amino-2-((2,5-dimethylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide CAS No. 888419-44-1

N-(4-amino-2-((2,5-dimethylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide

Cat. No. B2587615
CAS RN: 888419-44-1
M. Wt: 424.52
InChI Key: UIBYTLXGSOAIFL-UHFFFAOYSA-N
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Description

The compound is a complex organic molecule with several functional groups. It contains an amine group (-NH2), a thioether group (-S-), a pyrimidinone group (a six-membered ring containing two nitrogen atoms and a carbonyl group), and an ethoxybenzamide group .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would depend on the positions of these groups on the molecule .


Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The amine group could participate in acid-base reactions, the thioether group might undergo oxidation, and the carbonyl group in the pyrimidinone ring could be involved in nucleophilic addition reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would be influenced by the polar functional groups, while its melting and boiling points would depend on the size and shape of the molecule .

Scientific Research Applications

Analgesic and Anti-inflammatory Applications

Compounds with a thiazole ring have been reported to exhibit analgesic and anti-inflammatory activities . This compound could be synthesized and tested for its pain-relieving properties and its ability to reduce inflammation, which is beneficial in conditions like arthritis and other inflammatory disorders.

Antimicrobial and Antifungal Applications

Thiazole derivatives are known to possess antimicrobial and antifungal effects . Research into this compound could focus on its potential use as a new antimicrobial agent, particularly in the fight against antibiotic-resistant bacteria and fungi.

Neuroprotective Applications

Thiazoles have been associated with neuroprotective effects, suggesting that this compound might aid in the protection of neuronal cells . Studies could explore its potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.

Antitumor and Cytotoxic Applications

The compound has a promising structure for antitumor and cytotoxic activities. Research could be directed towards evaluating its effectiveness in inhibiting the growth of cancer cells and its potential use in chemotherapy .

Metabolic Disorders Applications

The compound’s potential role in metabolic pathways could be investigated, particularly in the context of diabetes and obesity. Its influence on glucose metabolism and fat storage might offer insights into new treatments for these conditions.

Each of these applications warrants detailed research to determine the compound’s efficacy and safety profile. The versatility of the thiazole ring provides a broad spectrum of potential therapeutic uses, making it a compound of high interest in medicinal chemistry research. The above analysis is based on the known activities of thiazole derivatives and the structural features of the compound .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets .

Future Directions

The future research directions for this compound could be vast, ranging from exploring its potential uses to optimizing its synthesis. Further studies could also investigate its physical and chemical properties, or its safety profile .

properties

IUPAC Name

N-[4-amino-2-[(2,5-dimethylphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]-4-ethoxybenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H24N4O3S/c1-4-29-17-9-7-15(8-10-17)20(27)24-18-19(23)25-22(26-21(18)28)30-12-16-11-13(2)5-6-14(16)3/h5-11H,4,12H2,1-3H3,(H,24,27)(H3,23,25,26,28)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UIBYTLXGSOAIFL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC3=C(C=CC(=C3)C)C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H24N4O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-amino-2-((2,5-dimethylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide

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